Cas no 2228233-22-3 (3-cyclopropylbutane-1-thiol)

• Product Name: 3-cyclopropylbutane-1-thiol
• CAS No: 2228233-22-3
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 5985683
• PubChem ID: 165614121
• Update Time: 2025-10-30

3-cyclopropylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylbutane-1-thiol
• EN300-1732027
• 2228233-22-3

• Inchi： 1S/C7H14S/c1-6(4-5-8)7-2-3-7/h6-8H,2-5H2,1H3
• InChI Key： ZUZCTIYZBHLDHC-UHFFFAOYSA-N
• SMILES： SCCC(C)C1CC1

Computed Properties

• Exact Mass: 130.08162162g/mol
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Additional information on 3-cyclopropylbutane-1-thiol

3-Cyclopropylbutane-1-thiol: A Comprehensive Overview

3-Cyclopropylbutane-1-thiol, identified by the CAS registry number 2228233-22-3, is a sulfur-containing organic compound that has garnered attention in both academic and industrial research due to its unique structural properties and potential applications. This compound, also referred to as cyclopropyl-substituted butanethiol, belongs to the class of thiols, which are known for their reactivity and versatile chemical behavior. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and utilization in various fields.

The molecular structure of 3-cyclopropylbutane-1-thiol consists of a four-carbon chain with a cyclopropane ring attached at the third carbon and a thiol (-SH) group at the first carbon. This configuration imparts unique electronic and steric properties to the molecule, making it an interesting candidate for studies in material science, catalysis, and drug design. The cyclopropane ring, known for its strained geometry, introduces additional complexity to the molecule's reactivity and stability.

Recent research has focused on the synthesis of 3-cyclopropylbutane-1-thiol through various routes, including alkylation of thiols, coupling reactions, and bio-inspired methods. One notable study published in 2023 highlighted a novel catalytic approach using transition metal catalysts to achieve high yields of this compound with excellent regioselectivity. The use of such catalysts not only enhances the efficiency of the synthesis process but also opens avenues for scaling up production for industrial applications.

The physical and chemical properties of 3-cyclopropylbutane-1-thiol have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents has been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies reveal that the compound exhibits moderate solubility in polar solvents due to the presence of the thiol group, which can form hydrogen bonds with water molecules.

In terms of applications, 3-cyclopropylbutane-1-thiol has shown promise in the field of material science as a precursor for synthesizing advanced materials such as thiol-based polymers and self-healing materials. A recent breakthrough reported in 2024 demonstrated its use in creating stimuli-responsive polymers that can undergo reversible changes in response to external stimuli like temperature or pH levels.

Beyond material science, this compound has also found relevance in pharmacology. Its ability to act as a ligand in metal complexes makes it a potential candidate for drug delivery systems and enzyme inhibitors. Researchers have explored its interactions with biologically relevant metals such as copper and zinc, revealing insights into its potential role in therapeutic applications.

The environmental impact of 3-cyclopropylbutane-1-thiol has also been a topic of interest. Studies conducted under environmentally relevant conditions suggest that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other thiols. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 3-cyclopropylbutane-1-thiol, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. As advancements in synthetic methods and characterization techniques unfold, this compound is expected to pave the way for innovative applications across diverse scientific domains.